Cas no 6221-04-1 (3,5-Pyridinedicarboxaldehyde)

3,5-Pyridinedicarboxaldehyde structure
3,5-Pyridinedicarboxaldehyde structure
Product name:3,5-Pyridinedicarboxaldehyde
CAS No:6221-04-1
MF:C7H5NO2
MW:135.1201
CID:1114972
PubChem ID:12181320

3,5-Pyridinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarboxaldehyde
    • PYRIDINE-3,5-DICARBALDEHYDE
    • 3,5-Diformyl-pyridin
    • 3,5-Pyridindialdehyde
    • Diformyl-3,5-pyridin
    • pyridine-3,5-bis-carbaldehyde
    • pyridine-3,5-dialdehyde
    • Pyridine-3,5-dicarboxaldehyde
    • 6221-04-1
    • DB-082209
    • SCHEMBL1663512
    • EN300-657318
    • AKOS006305742
    • DTXSID60479435
    • Inchi: InChI=1S/C7H5NO2/c9-4-6-1-7(5-10)3-8-2-6/h1-5H
    • InChI Key: KFISEQOLPGMMBB-UHFFFAOYSA-N
    • SMILES: C1=C(C=NC=C1C=O)C=O

Computed Properties

  • Exact Mass: 135.03200
  • Monoisotopic Mass: 135.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47Ų
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.275
  • Boiling Point: 292.139°C at 760 mmHg
  • Flash Point: 134.875°C
  • Refractive Index: 1.633
  • PSA: 47.03000
  • LogP: 0.70660

3,5-Pyridinedicarboxaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-657318-0.1g
pyridine-3,5-dicarbaldehyde
6221-04-1 95%
0.1g
$505.0 2023-06-03
Enamine
EN300-657318-1.0g
pyridine-3,5-dicarbaldehyde
6221-04-1 95%
1g
$1458.0 2023-06-03
Chemenu
CM175472-1g
pyridine-3,5-dicarbaldehyde
6221-04-1 95%
1g
$1195 2022-06-10
1PlusChem
1P00EGLY-500mg
Pyridine-3,5-dicarboxaldehyde
6221-04-1 95%
500mg
$1466.00 2023-12-16
A2B Chem LLC
AG73910-100mg
Pyridine-3,5-dicarbaldehyde
6221-04-1 95%
100mg
$795.00 2023-12-30
Ambeed
A862879-5g
Pyridine-3,5-dicarbaldehyde
6221-04-1 95+%
5g
$1026.0 2025-03-05
Enamine
EN300-657318-0.05g
pyridine-3,5-dicarbaldehyde
6221-04-1 95%
0.05g
$338.0 2023-06-03
Enamine
EN300-657318-10.0g
pyridine-3,5-dicarbaldehyde
6221-04-1 95%
10g
$6266.0 2023-06-03
Enamine
EN300-657318-0.25g
pyridine-3,5-dicarbaldehyde
6221-04-1 95%
0.25g
$721.0 2023-06-03
1PlusChem
1P00EGLY-10g
Pyridine-3,5-dicarboxaldehyde
6221-04-1 95%
10g
$7807.00 2023-12-16

3,5-Pyridinedicarboxaldehyde Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6221-04-1)3,5-Pyridinedicarboxaldehyde
A1242304
Purity:99%/99%
Quantity:100mg/250mg
Price ($):214/363